Cas no 3460-04-6 (3-Chloro-N-phenylpropanamide)

• Product Name: 3-Chloro-N-phenylpropanamide
• CAS No: 3460-04-6
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD00018971
• CID: 318057
• PubChem ID: 240404
• Update Time: 2025-10-19

3-Chloro-N-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-phenylpropanamide
• Propanamide,3-chloro-N-phenyl-
• 3-Chloro-N-phenylpropionamide
• 3-Chloropropionanilide
• N-phenyl-3-chloropropionamide
• NSC46582
• 3-Chloro-N-phenylpropanamide #
• DTXSID40286583
• Z217707130
• SCHEMBL376976
• Propanamide, 3-chloro-N-phenyl-
• CHEMBL595535
• EN300-25810
• MFCD00018971
• AE-641/00386063
• NSC-46582
• AKOS000264593
• FT-0615497
• AS-37284
• 3-Chloro-N-phenyl-propionamide
• 3460-04-6
• AM803743
• A848565
• ALBB-019007
• STK290969

• MDL： MFCD00018971
• Inchi： 1S/C9H10ClNO/c10-7-6-9(12)11-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)
• InChI Key： FRXJYUFHAXXSAL-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 183.04500
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 29.10000
• LogP: 2.32700

3-Chloro-N-phenylpropanamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on 3-Chloro-N-phenylpropanamide

3-Chloro-N-phenylpropanamide (CAS No. 3460-04-6): Properties, Applications, and Market Insights

3-Chloro-N-phenylpropanamide (CAS No. 3460-04-6) is an important organic compound widely used in pharmaceutical and chemical research. This white to off-white crystalline powder belongs to the class of chlorinated amides, featuring a molecular formula of C9H10ClNO. With a molecular weight of 183.63 g/mol, it has become a subject of significant interest in medicinal chemistry due to its versatile applications.

The compound exhibits moderate solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), while being poorly soluble in water. This solubility profile makes 3-Chloro-N-phenylpropanamide particularly useful in various synthetic processes. Recent studies have focused on its potential as a building block for more complex molecules, especially in the development of novel pharmaceutical intermediates.

In the pharmaceutical industry, 3-Chloro-N-phenylpropanamide derivatives have shown promise in multiple research areas. Scientists are particularly interested in its structural features that allow for easy modification, making it valuable for drug discovery programs. The presence of both the chloro and amide functional groups provides two reactive sites for further chemical transformations, enabling the creation of diverse molecular architectures.

The synthesis of 3-Chloro-N-phenylpropanamide typically involves the reaction of 3-chloropropionyl chloride with aniline under controlled conditions. This straightforward synthesis method contributes to its commercial availability and relatively stable market price. Current research trends indicate growing interest in developing more sustainable production methods for this compound, aligning with the global push for green chemistry practices.

From a safety perspective, standard laboratory precautions should be observed when handling 3-Chloro-N-phenylpropanamide. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended. The compound should be stored in a cool, dry place away from strong oxidizing agents to maintain its stability over time.

Market analysis shows steady demand for 3-Chloro-N-phenylpropanamide across several regions, with particular growth in the Asia-Pacific pharmaceutical sector. The compound's role as a precursor in the synthesis of various active pharmaceutical ingredients (APIs) continues to drive its commercial importance. Recent patent filings suggest expanding applications in specialized areas of medicinal chemistry, indicating potential for future market growth.

Quality control of 3-Chloro-N-phenylpropanamide typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for research and industrial applications. The current specification for research-grade material generally calls for ≥98% purity, with specialized grades available for particular applications.

Environmental considerations regarding 3-Chloro-N-phenylpropanamide have led to increased research into its biodegradation pathways. While the compound shows moderate persistence in the environment, proper waste management procedures should be followed to minimize ecological impact. This aligns with growing industry focus on sustainable chemical practices and environmental responsibility.

In analytical chemistry, 3-Chloro-N-phenylpropanamide has found use as a reference standard and in method development. Its well-characterized properties make it suitable for calibrating instruments and validating analytical procedures. The compound's stability under various conditions contributes to its reliability in these applications.

Future research directions for 3-Chloro-N-phenylpropanamide may explore its potential in new therapeutic areas and as a scaffold for drug design. The compound's structural simplicity combined with its chemical versatility positions it as a valuable tool for medicinal chemists. Ongoing studies continue to uncover novel applications that may further expand its utility in chemical research and development.

The global supply chain for 3-Chloro-N-phenylpropanamide remains robust, with multiple manufacturers offering the compound in various quantities. Current market trends show increasing demand for small-scale, research-grade quantities as academic and industrial research into its applications expands. Proper documentation and regulatory compliance ensure smooth international trade of this important chemical intermediate.

From a regulatory standpoint, 3-Chloro-N-phenylpropanamide is generally not subject to stringent controls in most jurisdictions. However, users should always verify local regulations before procurement or use. The compound's status may vary depending on specific applications or regional chemical control policies.

In conclusion, 3-Chloro-N-phenylpropanamide (CAS No. 3460-04-6) represents an important building block in modern chemical research. Its combination of chemical functionality, synthetic accessibility, and research applicability ensures its continued relevance across multiple scientific disciplines. As research into its potential applications progresses, this compound is likely to maintain its position as a valuable tool for chemists and researchers worldwide.